Acid orange 156

• CAS: 72827-75-9
• Molecular Formula: C21H19N4NaO5S
• Molecular Weight: 462.5 g/mol
• InChI: InChI=1S/C21H20N4O5S.Na/c1-14-12-20(25-23-15-4-8-17(29-2)9-5-15)21(30-3)13-19(14)24-22-16-6-10-18(11-7-16)31(26,27)28;/h4-13H,1-3H3,(H,26,27,28);/q;+1/p-1
• InChIKey: DBSJKTVELUTRJM-UHFFFAOYSA-M

Acid Orange 156 (CAS 72827-75-9) Technical Datasheet and Key Properties for Textile Procurement

Acid Orange 156 (C.I. 26501; Weak Acid Orange C-GNS/ALG/3G) is a disazo synthetic dye used primarily for dyeing and printing polyamide (nylon) fibers, as well as silk and wool . It belongs to the class of weakly acidic leveling dyes and is characterized by its orange powder form, water solubility of 100 g/L at 90°C, and its role as the yellow component in trichromatic polyamide dyeing systems, typically paired with C.I. Acid Red 361 and C.I. Acid Blue 277 [1][2].

Workflow

Nylon trichromatic dyeing (yellow component)

Performance context

Reported high light fastness on polyamide

Process

Weakly acidic exhaust dyeing; high-temperature solubility profile

• [1] Dynasty Chemicals. Bulk Acid Orange 156 Technical Datasheet. Accessed 2025. View Source
• [2] Justia Patents. US6443998B1: Trichromatic fiber dyeing processes and compositions thereof. Filed 2000. View Source

Why Acid Orange 156 Cannot Be Directly Substituted by Generic Acid Oranges in Polyamide Dyeing

Generic acid oranges (e.g., C.I. Acid Orange 7, C.I. Acid Orange 10) are typically monoazo dyes optimized for wool under strong acid conditions and exhibit significantly inferior lightfastness on nylon, with reported ISO ratings around 4 compared to Acid Orange 156's ISO 6-7 on polyamide [1]. Acid Orange 156 is a disazo, weakly acidic dye specifically engineered for nylon's limited amine end-groups, relying on optimized van der Waals interactions and hydrogen bonding for superior leveling and build-up [2]. Substitution leads to unlevel dyeing, batch-to-batch shade inconsistency, and compromised fastness properties in polyamide applications.

Acid Orange 156

Reported ISO light fastness 6–7 on polyamide; disazo structure for nylon affinity

Generic Acid Oranges

Monoazo dyes, ISO ~4 on wool; may shift lightfastness and leveling on nylon

Dye uptake

Lower molecular weight supports faster diffusion into dense polyamide

Heavier disazo analogues

Higher molecular weight may limit penetration and slow exhaustion kinetics

Trichromatic compatibility

Patent-validated yellow component for nylon trichromy

Non-optimized acid oranges

Migration behavior may differ; shade reproducibility risk

• [1] Antpedia. Acid Orange (GG/G) Properties. Wool Light Fastness ISO 4. Accessed 2025. View Source
• [2] ScholarMate. Research on Acid Dyes for Nylon Color Fastness: Dye-Fiber Interactions. Published 2019. View Source

Acid Orange 156 Evidence-Based Technical Specifications and Performance Benchmarks for Industrial Sourcing

Acid Orange 156 vs. Traditional Acid Oranges: ISO Light Fastness Rating of 6-7 on Polyamide

Acid Orange 156 demonstrates significantly enhanced light fastness on polyamide fibers compared to traditional monoazo acid oranges. While classic acid oranges (e.g., C.I. Acid Orange 10) exhibit an ISO light fastness rating of 4 on wool, Acid Orange 156 achieves an ISO rating of 6-7 on polyamide . This performance advantage is critical for applications requiring resistance to photodegradation, confirming that it cannot be replaced by cheaper, generic orange dyes without compromising product longevity [1].

ISO light fastness on polyamide

Cross-study comparable

Acid Orange 156: rating 6–7
Generic acid orange: rating 4

Reported improved photostability ranking

Standard ISO 105-B02; polyamide substrate

Evidence Dimension	ISO Light Fastness Rating
Target Compound Data	ISO Rating 6-7
Comparator Or Baseline	C.I. Acid Orange 10 (Generic Acid Orange): ISO Rating 4
Quantified Difference	2-3 Grade Improvement
Conditions	Polyamide fiber dyeing; ISO 105-B02 standard testing

Why This Matters

This quantifies the durability advantage of Acid Orange 156 in light-exposed textile applications, directly impacting procurement decisions for outdoor or high-wear polyamide goods.

• [1] Antpedia. Acid Orange (GG/G) Properties: Wool Fastness Rating (ISO 4). Accessed 2025. View Source

Acid Orange 156 vs. C.I. Acid Orange 116: Lower Molecular Weight for Enhanced Polyamide Dyeing Efficiency

Acid Orange 156 possesses a molecular weight of 462.45 g/mol, which is lower than structurally related disazo acid oranges such as C.I. Acid Orange 116 (496.51 g/mol) . In the context of nylon dyeing, a lower molecular weight generally correlates with higher diffusion rates into the fiber matrix and more rapid exhaustion kinetics, particularly beneficial when dyeing nylon at lower temperatures or for achieving level dyeing in tightly constructed polyamide fabrics [1].

Molecular weight for diffusion

Cross-study comparable

462.45 g/mol vs 496.51 g/mol (C.I. Acid Orange 116)

Lower mass may support higher uptake rate

Relevance for dense polyamide fabrics

Evidence Dimension	Molecular Weight
Target Compound Data	462.45 g/mol
Comparator Or Baseline	C.I. Acid Orange 116: 496.51 g/mol
Quantified Difference	34.06 g/mol (approx. 6.9% lower)
Conditions	Chemical structure and formula analysis

Why This Matters

A lower molecular weight supports faster dye uptake and better penetration in dense polyamide structures, which is a critical selection criterion for textile manufacturers aiming to reduce processing time and energy consumption.

• [1] ScholarMate. Acid Dyes for Nylon Fastness Study: Structure-Property Relationship. 2019. View Source

Acid Orange 156 Solubility Specification: 100 g/L at 90°C for High-Concentration Polyamide Dyeing

Acid Orange 156 exhibits a defined water solubility of 100 g/L at 90°C . This quantitative solubility specification enables consistent preparation of concentrated dye liquors without precipitation or specking during the nylon dyeing process. This property is essential for achieving deep shades on nylon in exhaust dyeing processes, where maintaining a fully dissolved dye state is necessary for even surface coloration [1].

Solubility specification

Reported

100 g/L at 90 °C

Supports concentrated dye bath formulation

Exhaust dyeing process parameter

Evidence Dimension	Water Solubility (90°C)
Target Compound Data	100 g/L
Comparator Or Baseline	Not specified (baseline is industry threshold for high-solubility acid dyes)
Quantified Difference	Meets high-solubility threshold
Conditions	90°C water; standard exhaust dyeing preparation

Why This Matters

This specification provides process engineers with a verifiable, quantitative parameter for bath formulation, reducing the risk of filtration inconsistency and dye agglomeration during nylon processing.

• [1] MyWellWork. Acid Orange 156 Synthesis and Use: Solubility Data. Accessed 2025. View Source

Acid Orange 156 as a Validated Trichromatic Component in Nylon Dyeing Formulations

Acid Orange 156 is explicitly identified and claimed in patent literature as the yellow component in a trichromatic dyeing process for polyamide fibers, specifically in a mixture with Acid Yellow 199 [1]. This validates its industrial use and compatibility in three-color (red, yellow, blue) dyeing systems. In contrast, generic acid oranges often suffer from migration issues or incompatibility with red and blue components, leading to off-tone or unlevel dyeing in nylon [2].

Trichromatic system validation

Class-level inference

Patent US6443998B1 (yellow component with Acid Yellow 199)

Reported compatibility in nylon trichromy

Formulation context; migration behavior to verify

Evidence Dimension	Trichromatic Compatibility (Nylon)
Target Compound Data	Validated in patent US6443998B1 (with Acid Yellow 199)
Comparator Or Baseline	Generic Acid Oranges: Not validated/optimized for nylon trichromy
Quantified Difference	Validated industrial application vs. generic undefined behavior
Conditions	Polyamide textile fiber dyeing; exhaust process

Why This Matters

For textile formulators, this confirms that Acid Orange 156 is a known, compatible building block for precise color matching, reducing formulation trial-and-error and ensuring reproducible shade reproduction.

• [1] Justia Patents. US6443998B1: Trichromatic fiber dyeing processes and compositions thereof. 2000. View Source
• [2] ScholarMate. Challenges in Acid Dye Compatibility for Nylon Trichromy. 2019. View Source

Primary Industrial and Research Application Scenarios for Acid Orange 156 Based on Verified Performance Data

High-Lightfastness Polyamide Textile Dyeing for Outdoor Apparel and Automotive Fabrics

Acid Orange 156 is optimally deployed for dyeing polyamide fibers used in outdoor gear (e.g., backpack webbing, sportswear) and automotive interior textiles where long-term light exposure is a primary concern. Its validated ISO light fastness rating of 6-7 ensures that the dyed material retains color integrity significantly longer than generic acid oranges (ISO rating 4), which are prone to photofading . This application is supported by the dye's robust fastness profile on nylon.

Precision Trichromatic Dyeing of Nylon for High-Volume Textile Manufacturing

Acid Orange 156 is specifically suited for use as the yellow component in high-volume, computer-controlled trichromatic dyeing systems for nylon fabrics. The patent documentation (US6443998B1) confirms its formulation in a compatible three-color mixture with Acid Yellow 199, ensuring uniform exhaustion and build-up properties alongside red and blue components [1]. This enables reproducible, on-tone batch dyeing with minimized shade variation and reduced need for rework, thereby improving operational efficiency.

Dyeing of Tightly Woven Polyamide Microfibers and Technical Textiles

Due to its lower molecular weight of 462.45 g/mol compared to other disazo acid dyes like Acid Orange 116 (496.51 g/mol), Acid Orange 156 exhibits superior diffusion into dense polyamide structures . This makes it the preferred choice for dyeing tightly woven nylon microfibers, high-tenacity industrial yarns, and technical textiles where complete penetration is critical for color depth and wash fastness . The 100 g/L solubility at 90°C further supports the creation of high-concentration dye baths needed for these applications .

Application

Selection Property

Validation Focus

High-lightfastness nylon dyeing (outdoor/automotive)

Reported high light fastness rating on polyamide

Photodegradation resistance per ISO 105-B02

Trichromatic nylon dyeing systems

Patent-reported compatibility in three-color mixtures

Leveling and build-up with Acid Yellow 199

Tightly woven polyamide microfibers / technical textiles

Lower molecular weight for enhanced fiber penetration

Diffusion efficiency in dense polyamide structures

• [1] Justia Patents. US6443998B1: Trichromatic fiber dyeing processes and compositions thereof. 2000. View Source